Cas no 2580181-26-4 (5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid)

• Product Name: 5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid
• CAS No: 2580181-26-4
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6191379
• PubChem ID: 165895248
• Update Time: 2025-06-28

5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580181-26-4
• EN300-7046282
• 5-({[(benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid
• 5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid

• Inchi： 1S/C14H13NO5/c16-13(17)11-6-12(19-9-11)7-15-14(18)20-8-10-4-2-1-3-5-10/h1-6,9H,7-8H2,(H,15,18)(H,16,17)
• InChI Key： YZENKQFOXRNOIY-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C=C1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid

5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid: A Comprehensive Overview

The compound 5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid, identified by the CAS number 2580181-26-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a furan ring substituted with a carboxylic acid group at position 3 and a complex substituent at position 5, which includes a benzyloxycarbonyl (Cbz) group attached via an aminoethyl linkage. This structure makes it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The presence of the benzyloxycarbonyl group renders the molecule highly reactive, making it suitable for use in peptide synthesis and other bioconjugation reactions. Moreover, the furan ring provides additional functionality, enabling the compound to participate in various cycloaddition reactions, which are pivotal in constructing complex molecular architectures.

One of the most promising applications of this compound lies in its potential use as a building block for drug discovery. Researchers have explored its role in designing bioactive molecules with improved pharmacokinetic properties. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity, making them potential candidates for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for creating advanced polymers and hybrid materials. Recent advancements in nanotechnology have further expanded its potential, with researchers investigating its use in designing nanoscale drug delivery systems.

The synthesis of 5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the selective oxidation of furan derivatives and the controlled introduction of the benzyloxycarbonyl group. These steps require precise reaction conditions to ensure high yields and product purity. The development of efficient synthetic routes has been a focal point of recent research, driven by the need for scalable production methods to meet growing demand.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have investigated its fate in aquatic environments, focusing on factors such as hydrolysis rates and microbial degradation pathways. These studies are crucial for assessing the environmental impact of using this compound in industrial processes and ensuring compliance with global safety standards.

In conclusion, 5-({[(Benzyloxy)carbonyl]amino}methyl)furan-3-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in science and technology.